Cas no 1261914-38-8 (3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid
• CAS No: 1261914-38-8
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD18321921
• CID: 2763142
• PubChem ID: 53227751
• Update Time: 2025-10-31

3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321921
• 1261914-38-8
• DTXSID90691284
• 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid, 95%
• 3',5'-Dichloro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3,5-DICHLOROPHENYL)-2-METHOXYBENZOIC ACID
• 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321921
• Inchi： 1S/C14H10Cl2O3/c1-19-13-11(3-2-4-12(13)14(17)18)8-5-9(15)7-10(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key： JKQBDAZNCJSAMX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C(=O)O)C=1OC)Cl

Computed Properties

• Exact Mass: 296.0006996Da
• Monoisotopic Mass: 296.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid

3-(3,5-Dichlorophenyl)-2-methoxybenzoic Acid: A Comprehensive Overview

3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid, also known by its CAS number 1261914-38-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a methoxy group at the 2-position and a dichlorophenyl group at the 3-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid involves a series of well-established organic reactions. Typically, the starting material is a chlorobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the methoxy and dichlorophenyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

In terms of applications, 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid has shown promise in the development of new drug candidates. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a potential lead compound in drug discovery programs. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial for treating conditions such as cancer and inflammatory diseases.

Recent research has also explored the use of this compound in materials science. Its aromatic structure and substituents make it suitable for applications in organic electronics, particularly as a component in semiconducting polymers. Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends, suggesting its potential use in flexible electronic devices.

The environmental impact of 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms. While initial findings indicate moderate persistence in certain environments, ongoing research aims to develop safer alternatives and improve waste management practices to minimize ecological risks.

In conclusion, 3-(3,5-Dichlorophenyl)-2-methoxybenzoic acid (CAS No. 1261914-38-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovation in pharmaceuticals, materials science, and beyond. As research progresses, this compound is expected to play an increasingly important role in addressing global challenges in health and technology.